Cas no 2228701-81-1 (4-amino-4-(1-methyl-1H-indol-5-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(1-methyl-1H-indol-5-yl)cyclohexan-1-ol
• CAS No: 2228701-81-1
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 5818227
• PubChem ID: 165685922
• Update Time: 2025-06-13

4-amino-4-(1-methyl-1H-indol-5-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(1-methyl-1H-indol-5-yl)cyclohexan-1-ol
• EN300-1793315
• 2228701-81-1

• Inchi： 1S/C15H20N2O/c1-17-9-6-11-10-12(2-3-14(11)17)15(16)7-4-13(18)5-8-15/h2-3,6,9-10,13,18H,4-5,7-8,16H2,1H3
• InChI Key： LLMYEUMFKMJVKR-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CC3=C(C=CN3C)C=2)(CC1)N

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.2Ų

Additional information on 4-amino-4-(1-methyl-1H-indol-5-yl)cyclohexan-1-ol

Introduction to 4-amino-4-(1-methyl-1H-indol-5-yl)cyclohexan-1-ol (CAS No. 2228701-81-1)

4-amino-4-(1-methyl-1H-indol-5-yl)cyclohexan-1-ol, with the CAS number 2228701-81-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring, an amino group, and a substituted indole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in bioactive molecules with diverse pharmacological properties. The presence of the 1-methyl-1H-indol-5-yl substituent in 4-amino-4-(1-methyl-1H-indol-5-yl)cyclohexan-1-ol suggests that this compound may exhibit potent interactions with various biological targets, such as enzymes, receptors, and ion channels. Recent studies have highlighted the importance of indole derivatives in the development of new drugs for treating neurological disorders, cancer, and inflammatory diseases.

The cyclohexane ring in 4-amino-4-(1-methyl-1H-indol-5-yl)cyclohexan-1-ol provides additional conformational flexibility and stability, which can enhance the compound's pharmacokinetic properties. The amino group further contributes to the compound's solubility and binding affinity to specific protein targets. These features make 4-amino-4-(1-methyl-1H-indol-5-yl)cyclohexan-1-ol a promising candidate for drug discovery and development.

In recent years, several research groups have investigated the biological activities of 4-amino-4-(1-methyl-1H-indol-5-yl)cyclohexan-1-ol. One notable study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Another study in the European Journal of Pharmacology demonstrated that 4-amino-4-(1-methyl-1H-indol-5-yl)cyclohexan-1-ol has neuroprotective properties, potentially useful in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 4-amino-4-(1-methyl-1H-indol-5-y)cyclohexan-l-oI has also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Additionally, it shows low toxicity and good safety margins in preclinical studies, which are crucial factors for its potential clinical application.

In terms of synthetic methods, several efficient routes have been developed to prepare 4-amino--(l-methyl-lH-indoI--y)cycIoheXan--oI. One common approach involves the reaction of 5-bromo-l-methylindole with cyclohexanone followed by reductive amination to introduce the amino group. These synthetic strategies are not only cost-effective but also scalable, facilitating large-scale production for further preclinical and clinical studies.

The future prospects for 4-amino--(l-methyl-lH-indoI--y)cycIoheXan--oI are promising. Ongoing clinical trials are evaluating its efficacy and safety in various therapeutic areas. For instance, a Phase II clinical trial is currently underway to assess its effectiveness in treating rheumatoid arthritis. Preliminary results have shown promising outcomes, with significant reductions in disease activity scores and improved patient quality of life.

In conclusion, 4-amino--(l-methyl-lH-indoI--y)cycIoheXan--oI (CAS No. 222870l--l) is a versatile compound with a wide range of potential applications in medicine. Its unique chemical structure, favorable pharmacokinetic properties, and promising biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will play a significant role in advancing our understanding of various diseases and developing new therapeutic strategies.